N-(2,4-dimethoxyphenyl)-3-(1,1-dioxidoisothiazolidin-2-yl)benzamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-3-(1,1-dioxo-1,2-thiazolidin-2-yl)benzamide
• InChI: InChI=1S/C18H20N2O5S/c1-24-15-7-8-16(17(12-15)25-2)19-18(21)13-5-3-6-14(11-13)20-9-4-10-26(20,22)23/h3,5-8,11-12H,4,9-10H2,1-2H3,(H,19,21)
• InChI Key: QBXJIVSLEASTFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC(=CC=C2)N3CCCS3(=O)=O)OC
• Molecular Formula: C18H20N2O5S
• Molecular Weight: 376.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-3-(1,1-dioxidoisothiazolidin-2-yl)benzamide, also known as DIBA, is a chemical compound that has been widely studied for its potential applications in scientific research. DIBA is a synthetic molecule that was first synthesized in the 1990s and has since been used in a variety of research studies.

Scientific Research Applications

Metabolic Studies and Antineoplastic Activity

A novel antineoplastic compound, closely related to the specified chemical structure, was studied for its metabolism and disposition in rats. This study revealed a unique metabolic process involving acetylation and glucuronidation, leading to a compound that accelerates bone marrow cell formation. This suggests potential applications in cancer treatment and understanding drug metabolism (Zhang et al., 2011).

Synthesis and Antimicrobial Activity

Research into compounds with similar structural elements has led to the development of new antimicrobials. The synthesis and biological activity of related compounds have shown promising antibacterial and antifungal activities, indicating their potential as antimicrobial agents (Patel & Dhameliya, 2010).

Anticancer Evaluation

The synthesis and evaluation of Schiff’s bases and 2-azetidinones derived from isonocotinyl hydrazone, bearing structural similarities, have demonstrated potential antidepressant and nootropic agents. Compounds with dimethoxy substitution showed significant antidepressant activity, suggesting applications in developing CNS active agents for therapeutic use (Thomas et al., 2016).

Molecular Docking and VEGFR-2 Inhibition

A study on novel sulfonamide derivatives carrying a 3,4-dimethoxyphenyl moiety, closely related to the queried compound, showed significant activity as VEGFR-2 inhibitors. This highlights their potential in anticancer therapy by targeting vascular endothelial growth factor receptors, critical in tumor angiogenesis (Ghorab et al., 2016).

Synthesis and Oxidation Studies

Research into tetrahydrobenzofurans, which share core structural motifs with the specified compound, has explored their synthesis and subsequent oxidation. This work provides insight into novel chemical transformations and potential applications in synthesizing compounds with biological activity (Levai et al., 2002).